Cas no 1806246-12-7 (3-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 3-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1806246-12-7
• MF: C₈H₄F₃IN₂O₅
• MW: 392.027444839478
• CID: 4836229
• Update Time: 2025-08-03

3-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C8H4F3IN2O5/c9-8(10,11)19-7-3(2-5(15)16)1-4(12)6(13-7)14(17)18/h1H,2H2,(H,15,16)
• InChI Key： KPYFXVKREGZYPA-UHFFFAOYSA-N
• SMILES： IC1=C([N+](=O)[O-])N=C(C(=C1)CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 2.6
• Topological Polar Surface Area: 105

Additional information on 3-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-5-acetic acid

Introduction to 3-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806246-12-7)

3-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806246-12-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural motifs—including an iodo substituent, a nitro group, and a trifluoromethoxy group—holds promise as a versatile intermediate in the synthesis of biologically active molecules. Its acetic acid moiety further enhances its utility as a precursor in the development of novel therapeutic agents.

The structural framework of 3-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-5-acetic acid positions it as a valuable building block for medicinal chemists. The presence of halogenated pyridine derivatives is well-documented in literature for their role in modulating enzyme activity and receptor binding. Specifically, the iodo substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing complex heterocyclic scaffolds. The nitro group, while serving as a strong electron-withdrawing entity, can be reduced to an amine or converted into other functional groups like azides or nitrones, expanding its synthetic applicability.

Moreover, the trifluoromethoxy group (–OCHF₃) imparts lipophilicity and metabolic stability to the molecule, attributes that are highly sought after in drug design. This group enhances binding affinity by increasing hydrophobic interactions with biological targets and prolongs the half-life of pharmaceuticals by resisting oxidative degradation. The acetic acid side chain provides a polar handle for further derivatization, enabling the synthesis of amides, esters, or salts that may improve solubility or bioavailability.

In recent years, 3-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-5-acetic acid has been explored in several cutting-edge research areas. One notable application lies in the development of kinase inhibitors, where pyridine derivatives are frequently employed due to their ability to modulate ATP-binding pockets. The combination of halogenation and nitration provides multiple points of interaction with the target protein, enhancing selectivity and potency. For instance, studies have demonstrated its utility in generating inhibitors for tyrosine kinases, which play critical roles in cancer signaling pathways.

Another emerging field where this compound has shown promise is in the design of antiviral agents. The structural features of 3-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-5-acetic acid align well with known viral protease and polymerase inhibitors. Researchers have leveraged its scaffold to develop novel analogs that disrupt viral replication cycles by inhibiting key enzymatic steps. The trifluoromethoxy group’s ability to stabilize transition states during enzyme catalysis has been particularly advantageous in this context.

The synthetic versatility of this compound also makes it attractive for material science applications beyond pharmaceuticals. For example, its ability to undergo palladium-catalyzed cross-coupling reactions allows for the construction of conjugated polymers used in organic electronics. These polymers exhibit tunable optoelectronic properties due to the presence of electron-withdrawing groups like nitro and trifluoromethoxy units.

Recent advancements in computational chemistry have further enhanced the utility of 3-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-5-acetic acid by enabling rapid virtual screening of potential drug candidates. Molecular docking studies have identified its derivatives as promising scaffolds for G protein-coupled receptor (GPCR) modulators, which are implicated in a wide range of diseases including neurological disorders and cardiovascular conditions. The precise positioning of functional groups on the pyridine ring optimizes interactions with specific amino acid residues within the GPCR binding pocket.

The regioselectivity exhibited by this compound during functionalization is another key factor contributing to its popularity among synthetic chemists. For instance, while the iodo substituent is readily displaced under mild conditions with various nucleophiles, protecting groups such as Boc or Fmoc can be introduced selectively at other reactive sites without affecting sensitive functionalities like the nitro group or ester moiety. This level of control is essential when designing multi-step synthetic routes toward complex molecules.

In conclusion,3-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806246-12-7) represents a cornerstone intermediate with broad applicability across multiple disciplines including pharmaceuticals and materials science. Its unique structural features—combining halogenation, nitration,and trifluoromethoxylation—make it an indispensable tool for medicinal chemists seeking to develop next-generation therapeutics targeting various diseases ranging from cancer to infectious illnesses. As research continues to uncover new synthetic methodologies and biological applications,this compound will undoubtedly remain at forefront innovation within organic chemistry community.